Cas no 2227892-15-9 (methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• CAS No: 2227892-15-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6206909
• PubChem ID: 165709366
• Update Time: 2025-06-27

methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate
• 2227892-15-9
• EN300-1745072

• Inchi： 1S/C9H14N2O3/c1-6-4-7(10-11(6)2)8(12)5-9(13)14-3/h4,8,12H,5H2,1-3H3/t8-/m0/s1
• InChI Key： OFESNGZPKCBQDH-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate

Methyl (3S)-3-(1,5-Dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate (CAS No. 2227892-15-9): A Comprehensive Overview

Methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate (CAS No. 2227892-15-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a pyrazole moiety, which contribute to its potential biological activities and applications.

The chiral center at the 3-position of the propanoate chain imparts enantiomeric specificity to the molecule, making it a valuable candidate for asymmetric synthesis and drug development. The pyrazole moiety is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions and copper-catalyzed azide-alkyne cycloadditions (CuAAC). These methods not only enhance the yield and purity of the final product but also reduce the environmental impact by minimizing waste generation.

In the context of medicinal chemistry, methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate has shown promising results in various preclinical studies. For instance, it has been evaluated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. One study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme implicated in the progression of neurodegenerative diseases.

Furthermore, methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate has demonstrated significant anti-inflammatory properties. In vitro assays have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

The hydroxy group at the 3-position of the propanoate chain plays a crucial role in enhancing the solubility and bioavailability of the compound. This feature is particularly important for optimizing its pharmacokinetic properties, ensuring that it can effectively reach its target sites in vivo. Additionally, the hydroxy group can serve as a site for further functionalization, allowing for the creation of derivative compounds with enhanced biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate in various therapeutic applications. Preliminary results from phase I trials have shown that it is well-tolerated by patients with minimal adverse effects. These findings are encouraging and warrant further investigation in larger-scale clinical trials.

In conclusion, methyl (3S)-3-(1,5-dimethyl-1H-pyrazol-3-yl)-3-hydroxypropanoate (CAS No. 2227892-15-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.